Cas no 915921-40-3 (N-(2-Bromobenzyl)propanamide)

N-(2-Bromobenzyl)propanamide structure
N-(2-Bromobenzyl)propanamide structure
Product Name:N-(2-Bromobenzyl)propanamide
CAS No:915921-40-3
MF:C10H12BrNO
MW:242.11238193512
CID:875976
PubChem ID:17126877
Update Time:2025-08-05

N-(2-Bromobenzyl)propanamide Chemical and Physical Properties

Names and Identifiers

    • N-(2-Bromobenzyl)propionamide
    • N-(2-bromobenzyl)propanamide
    • N-[(2-bromophenyl)methyl]propanamide
    • SCHEMBL2905338
    • CHEMBRDG-BB 9070730
    • AKOS003399902
    • BS-38722
    • DTXSID70589296
    • 915921-40-3
    • N-(2-Bromobenzyl)propanamide
    • MDL: MFCD08569830
    • Inchi: 1S/C10H12BrNO/c1-2-10(13)12-7-8-5-3-4-6-9(8)11/h3-6H,2,7H2,1H3,(H,12,13)
    • InChI Key: YGXLEXDBURIQHW-UHFFFAOYSA-N
    • SMILES: BrC1C=CC=CC=1CNC(CC)=O

Computed Properties

  • Exact Mass: 241.01023g/mol
  • Monoisotopic Mass: 241.01023g/mol
  • Isotope Atom Count: 0
  • Hydrogen Bond Donor Count: 1
  • Hydrogen Bond Acceptor Count: 2
  • Heavy Atom Count: 13
  • Rotatable Bond Count: 4
  • Complexity: 172
  • Covalently-Bonded Unit Count: 1
  • Defined Atom Stereocenter Count: 0
  • Undefined Atom Stereocenter Count : 0
  • Defined Bond Stereocenter Count: 0
  • Undefined Bond Stereocenter Count: 0
  • XLogP3: 2.2
  • Topological Polar Surface Area: 29.1Ų

N-(2-Bromobenzyl)propanamide Security Information

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